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Compound of Interest

Compound Name: cefsulodin sodium

Cat. No.: B1233226

Introduction

Cefsulodin is a third-generation cephalosporin antibiotic with a narrow spectrum of activity,
primarily targeting Pseudomonas aeruginosa. It functions by inhibiting bacterial cell wall
synthesis through binding to penicillin-binding proteins (PBPs), which leads to cell lysis. In the
laboratory setting, cefsulodin sodium salt is frequently used as a selective agent in
microbiological culture media, such as Cefsulodin-lrgasan-Novobiocin (CIN) agar for the
isolation of Yersinia enterocolitica, and in studies investigating antibiotic resistance
mechanisms. Proper preparation and storage of cefsulodin sodium stock solutions are critical
to ensure its efficacy and the reproducibility of experimental results. This document provides a
detailed protocol for the preparation, storage, and handling of cefsulodin sodium stock
solutions for research applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation of cefsulodin
sodium stock solutions.
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Parameter Value Source(s)
Molecular Weight 554.5 g/mol (anhydrous basis) [1112113114]
Solubility
in Water Freely soluble; 50 mg/mL [1112]131[5]
in PBS (pH 7.2) Approximately 10 mg/mL [6]
Approximately 0.1 mg/mL to 10
in DMSO PP Y J [6][7]
mM (~5.5 mg/mL)
in Ethanol Soluble, very slightly soluble [11[3]
Recommended Stock Solution )
] 20 mg/mL in water [819]
Concentration
Recommended Working
) 2-20 pug/mL [819]
Concentration
) 2-8°C (short-term); -20°C
Storage of Solid Powder [1][2]
(long-term)
Storage of Stock Solutions
] Not recommended for more
Aqueous Solution [6]
than one day at 2-8°C
In 5% Dextrose or 0.9% ~1 day at 24°C; 17 days at (10]
NacCl 5°C; 260 days at -10°C
_ 1 month at -20°C; 6 months at
DMSO Solution [7]
-80°C
Optimal pH for Stability 3.2-57 [10]

Experimental Protocol: Preparation of Cefsulodin
Sodium Stock Solution (10 mg/mL in Water)

This protocol describes the preparation of a 10 mg/mL stock solution of cefsulodin sodium in

sterile water. This concentration is suitable for subsequent dilution into microbiological media or
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for other research applications.

Materials

e Cefsulodin Sodium Salt (powder)

 Sterile, deionized or distilled water

 Sterile conical tubes (e.g., 15 mL or 50 mL)

 Sterile serological pipettes or micropipettes with sterile tips
e \Vortex mixer

 Sterile syringe filter (0.22 pm pore size)

 Sterile microcentrifuge tubes or cryovials for aliquoting

o Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Procedure

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.

o Calculate Required Mass: Determine the required mass of cefsulodin sodium powder
based on the desired final concentration and volume. For example, to prepare 10 mL of a 10
mg/mL stock solution, you will need 100 mg of cefsulodin sodium.

e Weighing: Carefully weigh the calculated amount of cefsulodin sodium powder.

» Dissolution: a. Transfer the weighed powder into a sterile conical tube. b. Add a portion of the
sterile water (e.g., 8 mL for a final volume of 10 mL). c. Vortex the solution until the powder is
completely dissolved. Cefsulodin sodium is freely soluble in water, so this should occur
readily.[2] d. Bring the solution to the final desired volume with sterile water.

o Sterilization: a. To ensure sterility, filter the stock solution through a 0.22 yum sterile syringe
filter into a new sterile conical tube.
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» Aliquoting and Storage: a. Dispense the sterile stock solution into smaller, single-use aliquots
in sterile microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which
can degrade the antibiotic. b. Label each aliquot clearly with the name of the compound,
concentration, date of preparation, and storage temperature. c. For short-term storage, store
the aliquots at 2-8°C for no more than one day.[6] For long-term storage, store at -20°C.[8][9]
For extended stability, storage at -80°C is recommended for solutions prepared in DMSO.[7]

Visualizations

Workflow for Cefsulodin Sodium Stock Solution
Preparation
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Caption: Workflow for preparing a sterile cefsulodin sodium stock solution.
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Concluding Remarks

The protocol outlined in this application note provides a standardized method for the
preparation of cefsulodin sodium stock solutions. Adherence to these guidelines, particularly
with respect to aseptic technique and proper storage conditions, is essential for maintaining the
stability and efficacy of the antibiotic. The provided quantitative data and workflow diagram
serve as quick references to aid researchers in the accurate and efficient preparation of this
important laboratory reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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